Cas no 1354950-72-3 (4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid)

• Product Name: 4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid
• CAS No: 1354950-72-3
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD20731098
• CID: 4589746
• Update Time: 2023-08-10

4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid
• AT26886
• SY197230
• 1H-Indazole-6-carboxylic acid, 4,5,6,7-tetrahydro-

• MDL： MFCD20731098
• Inchi： 1S/C8H10N2O2/c11-8(12)5-1-2-6-4-9-10-7(6)3-5/h4-5H,1-3H2,(H,9,10)(H,11,12)
• InChI Key： VMJCCYRJNABUBO-UHFFFAOYSA-N
• SMILES： OC(C1CC2=C(C=NN2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 0.4
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 450.9±45.0 °C at 760 mmHg
• Flash Point: 226.5±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)